1,1',1''-(1,3,5-Triazinane-1,3,5-triyl)tris(2-methylidenepentan-1-one)

• CAS No.: 100273-54-9
• Molecular Formula: C21H33N3O3
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 1-[3,5-bis(2-methylidenepentanoyl)-1,3,5-triazinan-1-yl]-2-methylidenepentan-1-one
• InChI: InChI=1S/C21H33N3O3/c1-7-10-16(4)19(25)22-13-23(20(26)17(5)11-8-2)15-24(14-22)21(27)18(6)12-9-3/h4-15H2,1-3H3
• InChI Key: UFMXCGVYTAGGQA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=C)C(=O)N1CN(CN(C1)C(=O)C(=C)CCC)C(=O)C(=C)CCC

Description

This compound features a 1,3,5-triazinane core substituted with three 2-methylidenepentan-1-one groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Group Analysis

The table below compares key structural features and properties of the target compound with related triazinane derivatives:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
1,1',1''-(1,3,5-Triazinane-1,3,5-triyl)tris(2-methylidenepentan-1-one) (Target)	C₁₈H₂₄N₃O₃	Three 2-methylidenepentan-1-one	~354.4 (estimated)	Hypothesized high reactivity due to methylidene groups; potential use in polymer crosslinking.
1,1',1''-(1,3,5-Triazinane-1,3,5-triyl)tris(2-bromoethan-1-one)	C₉H₁₂Br₃N₃O₃	Three 2-bromoethanone	449.92	Bromine substituents enhance electrophilicity; used as alkylating agents in synthesis.
1,1',1''-(1,3,5-Triazinane-1,3,5-triyl)tris(3-bromopropan-1-one)	C₁₂H₁₈Br₃N₃O₃	Three 3-bromopropanone	~500.0	Longer alkyl chain improves solubility; applications in drug intermediates.
1,1',1''-(1,3,5-Triazinane-1,3,5-triyl)tripropan-1-one	C₁₂H₂₁N₃O₃	Three propanone	255.3	Lacks halogens; lower reactivity; used in stable polymer matrices.
1,3,5-Tris(2-bromophenyl)-1,3,5-triazinane-2,4,6-trione	C₂₁H₁₂Br₃N₃O₃	Three 2-bromophenyl + trione groups	~578.1	Aromatic substituents increase thermal stability; used in flame retardants.

Research Findings and Trends

• Pharmaceuticals : Brominated triazinanes are explored as protease inhibitors or antibacterial agents, leveraging their electrophilic reactivity . The target compound’s methylidene groups could similarly interact with biological nucleophiles (e.g., thiols or amines).
• Materials Science: Triazinanes with propanone or aromatic substituents are used in epoxy resins and coatings, where controlled crosslinking is essential . The target compound’s reactivity might enable faster curing times.